Cas no 1334829-00-3 (2-((R)-3-methoxy-pyrrolidin-1-yl)-ethanol)

• Product Name: 2-((R)-3-methoxy-pyrrolidin-1-yl)-ethanol
• CAS No: 1334829-00-3
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 2161099
• PubChem ID: 66564422
• Update Time: 2025-10-30

2-((R)-3-methoxy-pyrrolidin-1-yl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((R)-3-methoxy-pyrrolidin-1-yl)-ethanol
• (R)-2-(3-Methoxypyrrolidin-1-yl)ethanol
• DB-226367
• 2-((R)-3-Methoxy-pyrrolidin-1-yl)ethanol
• 1334829-00-3
• SCHEMBL15685468

• MDL： MFCD21092808
• Inchi： 1S/C7H15NO2/c1-10-7-2-3-8(6-7)4-5-9/h7,9H,2-6H2,1H3/t7-/m1/s1
• InChI Key： KECYLCNFKHGWCG-SSDOTTSWSA-N
• SMILES： O(C)[C@@H]1CCN(CCO)C1

Computed Properties

• Exact Mass: 145.110278721Da
• Monoisotopic Mass: 145.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2-((R)-3-methoxy-pyrrolidin-1-yl)-ethanol

Recent Advances in the Study of 2-((R)-3-methoxy-pyrrolidin-1-yl)-ethanol (CAS: 1334829-00-3)

The compound 2-((R)-3-methoxy-pyrrolidin-1-yl)-ethanol (CAS: 1334829-00-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is increasingly recognized for its potential as a versatile building block in drug discovery and development. Recent studies have explored its applications in the synthesis of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of selective dopamine D3 receptor antagonists. The research team utilized 2-((R)-3-methoxy-pyrrolidin-1-yl)-ethanol to develop a series of compounds showing promising activity in animal models of Parkinson's disease, with improved blood-brain barrier penetration compared to previous generations of drugs. The stereochemistry at the 3-position of the pyrrolidine ring was found to be crucial for receptor binding affinity.

In the field of antimicrobial research, a recent patent application (WO2023051234) describes novel derivatives of 2-((R)-3-methoxy-pyrrolidin-1-yl)-ethanol exhibiting potent activity against drug-resistant Gram-positive bacteria. The modification of the ethanol side chain with various heterocyclic moieties led to compounds with minimum inhibitory concentrations (MICs) in the low micromolar range against methicillin-resistant Staphylococcus aureus (MRSA).

Pharmacokinetic studies have revealed favorable properties of 2-((R)-3-methoxy-pyrrolidin-1-yl)-ethanol derivatives, including good oral bioavailability and metabolic stability. A 2024 publication in Drug Metabolism and Disposition reported that the compound's methoxy group significantly reduces first-pass metabolism in the liver, while the ethanol moiety facilitates water solubility without compromising membrane permeability.

The synthetic accessibility of 2-((R)-3-methoxy-pyrrolidin-1-yl)-ethanol has also been improved through recent methodological advances. A green chemistry approach published in Organic Process Research & Development (2023) describes an asymmetric synthesis route with 85% overall yield and >99% enantiomeric excess, using biocatalytic reduction as a key step. This development addresses previous challenges in large-scale production of the enantiomerically pure compound.

Emerging applications in radiopharmaceuticals have been reported, where 2-((R)-3-methoxy-pyrrolidin-1-yl)-ethanol serves as a precursor for PET tracer development. Researchers at Massachusetts General Hospital have incorporated the compound into novel σ1 receptor ligands for imaging neuroinflammation in Alzheimer's disease models, demonstrating superior brain uptake and target specificity compared to existing tracers.

While the therapeutic potential of 2-((R)-3-methoxy-pyrrolidin-1-yl)-ethanol derivatives continues to expand, challenges remain in optimizing selectivity profiles and reducing off-target effects. Current research efforts are focusing on structure-activity relationship studies to better understand the contribution of each functional group to biological activity. The compound's versatility and the recent methodological advances in its synthesis and application suggest it will remain an important tool in medicinal chemistry for the foreseeable future.